Cas no 206125-75-9 ((S)-(+)-1-(4-FLUOROPHENOXY)-2-PROPANOL)

• Product Name: (S)-(+)-1-(4-FLUOROPHENOXY)-2-PROPANOL
• CAS No: 206125-75-9
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 910130
• PubChem ID: 24878192
• Update Time: 2025-04-19

(S)-(+)-1-(4-FLUOROPHENOXY)-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-1-(4-FLUOROPHENOXY)-2-PROPANOL
• (2S)-1-(4-fluorophenoxy)propan-2-ol
• 2-Propanol, 1-(4-fluorophenoxy)-, (2S)-
• AKOS017390850
• (S)-1-(4-FLUOROPHENOXY)-2-PROPANOL
• (S)-1-(4-Fluorophenoxy)propan-2-ol
• SCHEMBL1840653
• DTXSID20584211
• (S)-(+)-1-(4-Fluorophenoxy)-2-propanol, 97%
• 206125-75-9
• J-013465

• MDL： MFCD03093949
• Inchi： 1S/C9H11FO2/c1-7(11)6-12-9-4-2-8(10)3-5-9/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： RIFIEDWKCIVRQN-ZETCQYMHSA-N
• SMILES： FC1C=CC(=CC=1)OC[C@H](C)O

Computed Properties

• Exact Mass: 170.07433
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.145
• Melting Point: 47-51 °C (lit.)
• Boiling Point: 264.9°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.499
• PSA: 29.46
• Solubility: Not determined
• Optical Activity: [α]20/D +28°, c = 1 in chloroform

(S)-(+)-1-(4-FLUOROPHENOXY)-2-PROPANOL Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers